Cas no 40962-34-3 (4-Bromobenzylphosphonic Acid)

• Product Name: 4-Bromobenzylphosphonic Acid
• CAS No: 40962-34-3
• MF: C₇H₈BrO₃P
• MW: 251.014382362366
• MDL: MFCD03411189
• CID: 327259
• PubChem ID: 329766450
• Update Time: 2025-04-19

4-Bromobenzylphosphonic Acid Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,[(4-bromophenyl)methyl]- (9CI)
• (4-BROMOBENZYL)PHOSPHONIC ACID
• (4-bromophenyl)methylphosphonic acid
• 4-bromobenzylphosphonic acid
• p-Brombenzylphosphonsaeure
• MFCD03411189
• AKOS017345031
• COTARNINEHYDROCHLORIDE
• 4-Bromobenzylphosphonic acid, 97%
• SCHEMBL1823591
• DTXSID90378624
• 40962-34-3
• p-Brom-benzylphosphonsaure
• 4-Bromobenzylphosphonic Acid

• MDL： MFCD03411189
• Inchi： 1S/C7H8BrO3P/c8-7-3-1-6(2-4-7)5-12(9,10)11/h1-4H,5H2,(H2,9,10,11)
• InChI Key： AJSDTRXBGITXHM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CP(=O)(O)O

Computed Properties

• Exact Mass: 249.93900
• Monoisotopic Mass: 249.93944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Melting Point: 189-193 °C
• PSA: 67.34000
• LogP: 2.12680

4-Bromobenzylphosphonic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3